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Compound Name: Aloenin B

Cat. No.: B14133693

Aloenin B: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aloenin B is a naturally occurring compound isolated from the leaves and roots of Aloe
hijazensis.[1][2] As a member of the diverse family of compounds found in Aloe species, it is of
interest to researchers exploring the pharmacological potential of these plants. This technical
guide provides a detailed overview of the known physical and chemical characteristics of pure
Aloenin B, drawing from the available scientific literature. It is important to distinguish Aloenin
B from the more commonly studied Aloin B (also known as Isobarbaloin), as they are distinct
chemical entities.

Physicochemical Characteristics

The primary characterization of Aloenin B was reported in a 2009 study by Abd-Alla et al. in
Natural Product Research, which detailed the isolation and structure elucidation of several new
bioactive compounds from Aloe hijazensis.[1] The fundamental physicochemical properties of
Aloenin B are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b14133693?utm_src=pdf-interest
https://www.benchchem.com/product/b14133693?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/19521919/
https://www.medchemexpress.com/aloenin-b.html
https://www.benchchem.com/product/b14133693?utm_src=pdf-body
https://www.benchchem.com/product/b14133693?utm_src=pdf-body
https://www.benchchem.com/product/b14133693?utm_src=pdf-body
https://www.benchchem.com/product/b14133693?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/19521919/
https://www.benchchem.com/product/b14133693?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14133693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Source
Molecular Formula C34H38017 [2]
Molecular Weight 718.66 g/mol [2]
CAS Number 106533-41-9 [2]
Data not available in search
Appearance
results
_ _ Data not available in search
Melting Point
results
- Data not available in search
Solubility

results

Data not available in search

Optical Rotation
results

Spectral Data

The structural elucidation of Aloenin B was based on comprehensive spectral analysis.[1]

While the detailed spectral data is contained within the primary literature, a summary of the

techniques used is provided below.

Spectral Data Type

Availability

UV-Vis Spectroscopy

Data reported in primary literature, but specific

Amax values are not available in search results.

Infrared (IR) Spectroscopy

Data not available in search results.

Nuclear Magnetic Resonance (NMR)

Spectroscopy

1H-NMR and 3C-NMR data were used for
structure elucidation, but specific chemical shifts

are not available in search results.[1]

Mass Spectrometry (MS)

Mass spectral data was used for structure
determination, but fragmentation patterns are

not available in search results.[1]
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Experimental Protocols
Isolation of Aloenin B

The following is a generalized workflow for the isolation of Aloenin B from Aloe hijazensis,
based on the description provided in the primary literature.[1] A detailed, step-by-step protocol
for the specific purification of Aloenin B is not available in the search results.

Click to download full resolution via product page

Caption: Generalized workflow for the isolation of Aloenin B.

Biological Activity and Signaling Pathways

Currently, there is a significant lack of information in the public domain regarding the specific
biological activities and associated signaling pathways of pure Aloenin B. The biological
activity reported in the primary literature describing Aloenin B pertains to the broader extracts
of Aloe hijazensis, which were found to have potent anti-bacterial and anti-fungal activities.[1]

It is crucial not to conflate the biological activities of other Aloe compounds, such as Aloin, with
those of Aloenin B. For informational purposes, Aloin (a mixture of Aloin A and B) has been
studied for its effects on various signaling pathways, including:

PI3K-Akt Pathway

p53 Signaling Pathway

TGF- Signaling Pathway

MAPK/JINK and p38 Signaling Pathways

The diagram below illustrates a simplified representation of a generic cell signaling pathway
that is often modulated by natural products. This is for illustrative purposes only and does not
represent a known pathway for Aloenin B.
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Caption: A generic cell signaling pathway.

Conclusion

Aloenin B is a distinct chemical entity isolated from Aloe hijazensis. While its basic chemical
formula and molecular weight have been established, detailed public information regarding its
specific physical properties, comprehensive spectral data, and a dedicated isolation protocol is
scarce. Furthermore, to date, no studies have been identified that specifically investigate the
biological activities or the modulation of cellular signaling pathways by pure Aloenin B. Future
research is required to fully characterize this compound and to explore its potential therapeutic
applications. Researchers are advised to consult the primary literature for more detailed, albeit
not fully comprehensive, information and to be cautious of sources that may confuse Aloenin B
with Aloin B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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